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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

For Researchers, Scientists, and Drug Development Professionals

Apiezon N grease is a high-vacuum grease renowned for its exceptional performance in
cryogenic applications. Its unique properties make it an indispensable tool in various research
fields, from condensed matter physics to materials science and beyond. This technical guide
provides an in-depth overview of the applications, properties, and experimental methodologies
related to Apiezon N grease, with a focus on its use in cryogenic and high-vacuum
environments.

Core Applications in Research

Apiezon N grease is primarily utilized in two critical areas of scientific research: cryogenics and
high-vacuum systems. Its utility stems from a unique combination of physical properties that
are maintained at extremely low temperatures.

Cryogenic Applications:

o Thermal Contact Medium: Apiezon N grease is widely used to enhance thermal contact
between components at cryogenic temperatures.[1][2][3] By filling microscopic voids and
imperfections on surfaces, it ensures efficient heat transfer, which is crucial for cooling
samples, sensors, and other experimental apparatus to desired low temperatures.[1][2] It is
pliable at room temperature, allowing for easy application, and becomes a solid at cryogenic
temperatures, ensuring a stable thermal link.[1][2]
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Mounting of Samples and Sensors: Its adhesive properties at low temperatures make it an
ideal agent for mounting delicate samples and sensors in cryostats.[2][4][5] This allows for
secure positioning without inducing significant stress on the mounted component. The ease
of removal at room temperature is another significant advantage, preventing damage to
sensitive materials.[4]

Vibration Damping: The tenacious, rubbery consistency of Apiezon N grease provides a
cushioning effect that absorbs vibrations, which is particularly valuable when working with
fragile components like glass-to-glass joints.[1][6][7]

High-Vacuum Applications:

Vacuum Sealant: With its extremely low vapor pressure, Apiezon N grease is an excellent
sealant for high-vacuum systems.[1][6] It is used to seal ground glass joints, O-rings, and
other connections in vacuum lines, cryostats, and electron microscopes.[2][4] Its resistance
to crazing and cracking at cryogenic temperatures ensures the integrity of the vacuum seal
even under thermal cycling.[4]

Contamination Prevention: As a hydrocarbon-based grease, Apiezon N is silicone-free. This
is a critical advantage in applications where silicone contamination can interfere with
experiments or damage sensitive equipment.[4] It also exhibits a "gettering" action,
absorbing greasy and chemical impurities from surfaces.[1][4][7]

Quantitative Data

The physical and thermal properties of Apiezon N grease are crucial for its application in
research. The following tables summarize key quantitative data.

Property Value Conditions
Vapor Pressure 6 x 1071° Torr 20 °C
Operating Temperature -273 °Cto +30 °C -

Thermal Conductivity See table below Various
Relative Density 0.913 g/cm? 20 °C
Radiation Resistance Good Up to 1 MGy
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Thermal Conductance of Pressed Metallic Contacts Augmented with Apiezon N Grease

The following data is from a study conducted at the NASA Ames Research Center, which
investigated the thermal conductance of pressed metallic contacts with and without the use of
thermal greases at cryogenic temperatures.

Thermal Thermal
Material Applied Force Temperature Conductance Conductance
ateria
(N) (K) with Apiezon N  of Bare
(WIK) Contact (WIK)
OFHC Copper 670 4.2 ~1.2 ~0.1
6061-T6
_ 670 4.2 ~0.6 ~0.05
Aluminum
Free-Machining
670 4.2 ~0.2 ~0.03
Brass
304 Stainless
670 4.2 ~0.08 ~0.025
Steel

Note: The values presented are approximate and are intended to illustrate the significant
improvement in thermal conductance achieved by using Apiezon N grease.

Experimental Protocols

Detailed Methodology for Measuring Thermal
Conductance of Pressed Metallic Contacts

This protocol is based on the experimental setup used in the NASA Ames Research Center
study by Salerno, Kittel, and Spivak.

Objective: To measure the thermal conductance of pressed metallic contacts at cryogenic
temperatures, with and without the application of Apiezon N grease.

Materials and Apparatus:

o Cryostat capable of reaching and maintaining temperatures in the range of 1.6 - 6.0 K.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample pairs of the materials to be tested (e.g., OFHC copper, 6061-T6 aluminum, free-
machining brass, 304 stainless steel) with a lapped surface finish of 0.8 um.

» A mechanism for applying a controlled force to the sample pair (e.g., a rocker arm lever
system).

o Calibrated thermometers for cryogenic temperatures (e.g., germanium resistance
thermometers).

» Heater to create a temperature gradient across the sample pair.
e Apiezon N grease.

e Indium foil (for comparison).

e Vacuum system to evacuate the sample space.

o Data acquisition system to record temperature and heater power.
Procedure:

e Sample Preparation:

o Thoroughly clean the contact surfaces of the sample pairs with a suitable solvent (e.g.,
acetone followed by isopropyl alcohol) to remove any contaminants.

o Ensure the surfaces are dry before proceeding.
e Mounting the Sample Pair:
o Mount the lower sample to the cold stage of the cryostat.

o Place a calibrated thermometer in close proximity to the contact surface of both the upper
and lower samples.

o For measurements with Apiezon N grease, apply a thin, uniform layer of the grease to
both contact surfaces. The recommended thickness is approximately 0.05 mm to avoid
creating a significant thermal barrier.[4]
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o For comparison with indium, place a thin, pre-cut sheet of indium foil between the contact
surfaces.

o Carefully bring the upper sample into contact with the lower sample.

o Experimental Setup:

[e]

Assemble the force application mechanism, ensuring it can apply a controlled and
measurable force to the sample pair.

[e]

Attach a heater to the upper sample to generate a heat flow across the contact.

o

Connect the thermometers and the heater to the data acquisition and control system.

[¢]

Evacuate the sample chamber to a high vacuum to minimize heat transfer through
convection.

o Data Collection:

[¢]

Cool the cryostat to the desired base temperature.
o Apply a known force to the sample pair.

o Apply a small, known power to the heater to create a measurable temperature difference
(AT) across the contact.

o Allow the system to reach thermal equilibrium.

o Record the temperatures of the upper and lower samples (T_upper and T_lower) and the
power supplied to the heater (Q).

o Repeat the measurement for a range of applied forces and temperatures.
o Data Analysis:

o The thermal conductance (K) is calculated using the formula: K = Q / AT, where AT =
T upper - T_lower.
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o Plot the thermal conductance as a function of temperature for each applied force and for
each condition (bare contact, with Apiezon N grease, with indium foil).

Protocol for Sealing High-Vacuum Systems with
Apiezon N Grease

Objective: To create a reliable, leak-tight seal in a high-vacuum system using Apiezon N

grease.
Application on a Ground Glass Joint:
o Surface Preparation:

o Ensure both the male and female ground glass surfaces are clean and free of any old
grease, dirt, or solvent residues.

o Wipe the surfaces with a lint-free cloth dampened with a suitable solvent (e.g., acetone or
ethanol).

o Allow the solvent to fully evaporate.
» Grease Application:

o Apply a small, continuous band of Apiezon N grease around the upper part of the male
joint. Avoid applying an excessive amount, as this can lead to contamination of the

vacuum system.

o Insert the male joint into the female joint and rotate it back and forth several times to
spread the grease evenly.

o A properly greased joint should appear transparent and have no striations or air bubbles.
e Securing the Joint:

o Use appropriate clamps to secure the joint.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol for Mounting a Cryogenic Sensor with Apiezon
N Grease

Objective: To mount a temperature sensor in a cryostat to ensure accurate temperature
measurement through good thermal contact.

Procedure:
o Surface Preparation:

o Clean the mounting surface and the base of the sensor with a solvent to remove any
contaminants.

e Grease Application:

o Apply a very thin, uniform layer of Apiezon N grease to the base of the sensor. The goal is
to fill the microscopic voids, not to create a thick layer which would increase the thermal
resistance. A thickness of 0.05 mm or less is recommended.[4]

e Mounting:
o Press the sensor firmly onto the mounting surface.

o If the sensor has a mounting hole, use a screw to secure it. Apply a small amount of
Apiezon N grease to the threads of the screw to improve thermal contact.

o Ensure the sensor leads are thermally anchored to the same temperature stage as the
sensor to minimize heat leak along the wires.

Visualizations
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Caption: Workflow for measuring thermal conductance with Apiezon N grease.
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Caption: Apiezon N grease for thermal contact in a cryostat.

Conclusion
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Apiezon N grease is a versatile and reliable material for a wide range of applications in
scientific research, particularly in the demanding environments of cryogenics and high-vacuum
systems. Its ability to enhance thermal contact, provide secure mounting for delicate
components, and create robust vacuum seals makes it an invaluable tool for researchers. By
following the detailed experimental protocols outlined in this guide, scientists can effectively
utilize Apiezon N grease to improve the accuracy and reliability of their experiments. The
provided quantitative data and visualizations further aid in understanding its properties and
applications. As research continues to push the boundaries of low-temperature and high-
vacuum science, Apiezon N grease will undoubtedly remain a staple in laboratories worldwide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

